4-Benzyl-2-bromo-6-methylphenol
Cat. No. B8555030
M. Wt: 277.16 g/mol
InChI Key: WUXQWIPGTRQTSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][cH:5][c:6]([CH3:9])[c:7]1[OH:8].[Cl:10][CH2:11][c:12]1[cH:13][cH:14][cH:15][cH:16][cH:17]1.[Zn:18]>>[Br:1][c:2]1[cH:3][c:4]([CH2:11][c:12]2[cH:13][cH:14][cH:15][cH:16][cH:17]2)[cH:5][c:6]([CH3:9])[c:7]1[OH:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cccc(Br)c1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Zn]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc(Cc2ccccc2)cc(Br)c1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
